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Compound of Interest

Compound Name: Monostearyl maleate

Cat. No.: B130438

For immediate release: This technical guide provides an in-depth overview of monostearyl
maleate (CAS No: 2424-62-6), a versatile fatty acid ester. Designed for researchers, scientists,
and professionals in drug development, this document details its chemical and physical
properties, outlines a comprehensive synthesis protocol, and discusses its applications,
particularly within the pharmaceutical industry.

Core Compound Identification and Properties

Monostearyl maleate, also known by its IUPAC name (Z)-4-octadecoxy-4-oxobut-2-enoic acid,
is a monoester of maleic acid and stearyl alcohol.[1] It serves as a crucial intermediate in the
synthesis of pharmaceutical excipients like sodium stearyl fumarate and has applications in
materials science.[2]

Chemical and Physical Data Summary

The fundamental properties of monostearyl maleate are summarized in the table below,
providing a quick reference for laboratory use.
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Property Value Source(s)
CAS Number 2424-62-6 [31[4]
Molecular Formula C22H4004 [3114]
Molecular Weight 368.55 g/mol [31[4]
Appearance White to off-white solid [5]
Melting Point 79-81 °C [3]
Slightly soluble in Chloroform,
Solubility DMSO (heated), and
Methanol.
(2)-4-octadecoxy-4-oxobut-2-
IUPAC Name [1]

enoic acid

Molecular Structure and Identification

For unambiguous identification, the following structural representations are provided.

Identifier

Representation

Source(s)

SMILES

CCCCCCCCCCCCCCCCCCOo
C(=0)/C=C\C(=0)O

[4]

InChl

INChl=1S/C22H4004/c1-2-3-4-
5-6-7-8-9-10-11-12-13-14-15-
16-17-20-26-22(25)19-18-
21(23)24/h18-19H,2-
17,20H2,1H3,(H,23,24)/b19-
18-

InChl Key

MHQJUHSHQGQVTM-
HNENSFHCSA-N

[3]

Synthesis of Monostearyl Maleate: Experimental

Protocol
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Monostearyl maleate can be synthesized via the esterification of stearyl alcohol with maleic
anhydride. The following protocol is a composite method derived from established procedures,
favoring a catalyzed reaction at lower temperatures to enhance safety and product purity.[2]

Materials and Reagents

» Stearyl Alcohol (Octadecan-1-ol)
e Maleic Anhydride

e Triethylamine (catalyst)

e Cyclohexane (solvent)

» Ethanol

e Acetone

Deionized Water

Synthesis Procedure

The workflow for the synthesis of monostearyl maleate is depicted in the diagram below.
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Reactant Preparation

Stearyl Alcohol Maleic Anhydride

Add Add
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A Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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